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Compound of Interest

Compound Name: 3-Thiopheneacetyl chloride

Cat. No.: B171876

In-Depth Technical Guide: 3-Thiopheneacetyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of 3-
Thiopheneacetyl chloride, a key reagent in various synthetic pathways within drug discovery
and materials science.

Molecular Identity and Properties

3-Thiopheneacetyl chloride is a derivative of thiophene, featuring an acetyl chloride group at
the third position of the ring. This structure imparts specific reactivity, making it a valuable
building block in organic synthesis.

The fundamental molecular characteristics of 3-Thiopheneacetyl chloride are summarized in
the table below. This data is crucial for stoichiometric calculations in reaction planning and for
the characterization of synthesized compounds.
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Property Value

Molecular Formula C6H5CIOSI1]
Molecular Weight 160.624 g/mol [1]
CAS Number 13781-65-2[1]

Experimental Protocols

Detailed experimental protocols involving 3-Thiopheneacetyl chloride are highly dependent
on the specific reaction. However, a general protocol for its use in an acylation reaction is
provided as a representative example.

General Protocol for Acylation using 3-Thiopheneacetyl Chloride:

o Reagent Preparation: The substrate to be acylated is dissolved in an appropriate anhydrous
aprotic solvent (e.g., dichloromethane, tetrahydrofuran) under an inert atmosphere (e.g.,
nitrogen or argon).

e Reaction Setup: The reaction vessel is cooled to a suitable temperature, typically 0 °C, using
an ice bath to control the exothermic reaction.

» Addition of Base: A non-nucleophilic base (e.qg., triethylamine, pyridine) is added to the
substrate solution to act as an acid scavenger.

o Addition of 3-Thiopheneacetyl Chloride: 3-Thiopheneacetyl chloride is added dropwise to
the reaction mixture. The rate of addition is carefully controlled to maintain the desired
reaction temperature.

» Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical
technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

» Work-up: Upon completion, the reaction is quenched by the addition of water or a saturated
agueous solution of a mild acid or base. The organic layer is separated, washed with brine,
dried over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate), and filtered.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL819962.htm
https://www.lookchem.com/ProductWholeProperty_LCPL819962.htm
https://www.lookchem.com/ProductWholeProperty_LCPL819962.htm
https://www.benchchem.com/product/b171876?utm_src=pdf-body
https://www.benchchem.com/product/b171876?utm_src=pdf-body
https://www.benchchem.com/product/b171876?utm_src=pdf-body
https://www.benchchem.com/product/b171876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

 Purification: The crude product is purified by a suitable method, such as column
chromatography, crystallization, or distillation, to yield the pure acylated product.

Logical Relationship of Molecular Information

The following diagram illustrates the relationship between the compound's name, its structural
formula, and its calculated molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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